Cas no 2306262-03-1 (5-methyl-1H-pyrazole-3-carboxylic acid;hydrochloride)

• Product Name: 5-methyl-1H-pyrazole-3-carboxylic acid;hydrochloride
• CAS No: 2306262-03-1
• MF: C₅H₇ClN₂O₂
• MW: 162.574280023575
• CID: 5294787
• Update Time: 2025-10-25

5-methyl-1H-pyrazole-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-pyrazole-3-carboxylic acid hydrochloride
• 5-methyl-1H-pyrazole-3-carboxylic acid;hydrochloride

• Inchi： 1S/C5H6N2O2.ClH/c1-3-2-4(5(8)9)7-6-3;/h2H,1H3,(H,6,7)(H,8,9);1H
• InChI Key： JFDNGWSKVOUPPT-UHFFFAOYSA-N
• SMILES： C(C1=NNC(C)=C1)(=O)O.Cl

Additional information on 5-methyl-1H-pyrazole-3-carboxylic acid;hydrochloride

5-Methyl-1H-Pyrazole-3-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2306262-03-1, commonly referred to as 5-methyl-1H-pyrazole-3-carboxylic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The 5-methyl substitution on the pyrazole ring imparts unique chemical properties, making it a valuable compound for further exploration.

Pyrazole derivatives have been extensively studied for their role in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The hydrochloride salt form of 5-methyl-1H-pyrazole-3-carboxylic acid is particularly advantageous due to its enhanced solubility and stability, which are critical factors in drug delivery systems. Recent studies have highlighted the potential of this compound as a lead molecule for developing novel therapeutic agents targeting specific molecular pathways.

The synthesis of 5-methyl-1H-pyrazole-3-carboxylic acid hydrochloride involves a multi-step process that includes the formation of the pyrazole ring followed by functionalization with the methyl and carboxylic acid groups. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize the yield and purity of this compound. These methods not only improve the efficiency of the synthesis but also align with the principles of green chemistry, making them more sustainable for large-scale production.

In terms of biological activity, 5-methyl-1H-pyrazole-3-carboxylic acid hydrochloride has shown promising results in preclinical studies. For instance, it has demonstrated potent inhibitory effects on key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways associated with cancer progression has positioned it as a candidate for anticancer drug development.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular mechanisms underlying the biological activity of this compound. Molecular docking studies have revealed that 5-methyl-1H-pyrazole-3-carboxylic acid hydrochloride exhibits strong binding affinity to several therapeutic targets, including protein kinases and transcription factors. These findings underscore its potential as a versatile molecule with multiple therapeutic applications.

The pharmacokinetic properties of 5-methyl-1H-pyrazole-3-carboxylic acid hydrochloride have also been investigated in detail. Studies in animal models have shown that this compound exhibits favorable absorption and bioavailability profiles, which are essential for its effectiveness as an oral drug. Furthermore, its metabolic stability and excretion pathways have been characterized, providing valuable insights into its suitability for long-term therapeutic use.

In conclusion, 5-methyl-1H-pyrazole-3-carboxylic acid hydrochloride (CAS No. 2306262-03-1) is a compelling molecule with significant potential in pharmaceutical research and development. Its unique chemical structure, coupled with its diverse biological activities, makes it a valuable asset for exploring new therapeutic interventions. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern medicine.